Cas no 1805540-82-2 (3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-acetonitrile)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-acetonitrile
• CAS No: 1805540-82-2
• MF: C₉H₇ClF₂N₂O
• MW: 232.614487886429
• CID: 4890941
• Update Time: 2025-08-03

3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-acetonitrile

• Inchi： 1S/C9H7ClF2N2O/c10-4-6-5(1-2-13)3-7(15)14-8(6)9(11)12/h3,9H,1,4H2,(H,14,15)
• InChI Key： IQPLUVWHEGLLGJ-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(F)F)NC(C=C1CC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 392
• XLogP3: 0
• Topological Polar Surface Area: 52.9

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-acetonitrile

Professional Introduction to 3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-acetonitrile (CAS No. 1805540-82-2)

3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1805540-82-2, this compound represents a unique molecular structure that combines several functional groups, making it a versatile intermediate in the synthesis of various bioactive molecules. The presence of both chloromethyl and difluoromethyl substituents in its framework suggests potential applications in the development of novel therapeutic agents, particularly those targeting complex biological pathways.

The compound's structure is characterized by a pyridine core, which is a common scaffold in many pharmacologically active substances. The pyridine ring itself is highly valuable in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The hydroxyl group at the 6-position and the acetonitrile moiety at the 4-position further enhance its reactivity, allowing for diverse chemical modifications that can be tailored to specific pharmacological needs.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological processes through precise targeting. The chloromethyl group in 3-(chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-acetonitrile is particularly noteworthy, as it can serve as a reactive handle for forming covalent bonds with biological targets. This property is especially useful in the design of probes and inhibitors that require strong binding affinity and selectivity. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity, making it a desirable feature in drug candidates.

The pharmaceutical industry has increasingly leveraged such multifunctional intermediates to accelerate the discovery and development of new drugs. Researchers have utilized compounds like 3-(chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-acetonitrile to synthesize novel analogs with improved pharmacokinetic properties. For instance, studies have demonstrated its utility in generating derivatives that exhibit potent activity against various diseases, including cancer and inflammatory disorders. The ability to modify the pyridine core while retaining key functional groups allows for a broad spectrum of applications.

The synthesis of 3-(chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-acetonitrile involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore its significance as a building block in medicinal chemistry.

In academic research, this compound has been explored as a precursor for developing kinase inhibitors, which are critical in cancer therapy. The combination of hydroxyl and chloromethyl groups provides multiple sites for further functionalization, enabling researchers to fine-tune the properties of their drug candidates. Moreover, the presence of the acetonitrile group facilitates further derivatization through reactions such as nitrile hydrolysis or reduction, offering additional pathways for structural diversification.

The impact of 3-(chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-acetonitrile extends beyond academic research into industrial applications. Pharmaceutical companies have incorporated this intermediate into their libraries for high-throughput screening (HTS) campaigns aimed at identifying new lead compounds. Its structural features make it an attractive candidate for generating molecules with enhanced binding affinity and selectivity against therapeutic targets.

The compound's potential is further amplified by its compatibility with various spectroscopic techniques and analytical methods, which are essential for characterizing novel molecular entities. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide valuable insights into its structure and conformational behavior. These data are crucial for understanding how the compound interacts with biological targets and for optimizing its pharmacological properties.

The future prospects of 3-(chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-acetonitrile are promising, given its versatility as a synthetic intermediate. As research continues to uncover new biological pathways and therapeutic targets, this compound is likely to play an integral role in drug discovery efforts. Its unique structural features offer opportunities for innovation across multiple therapeutic areas, making it a cornerstone in modern medicinal chemistry.